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Compound of Interest

Compound Name: Edunol

Cat. No.: B191155

It is important to note that the query for "Edunol” did not yield specific results; however, it is
highly probable that this was a typographical error for "Eugenol.” The following information is
based on the widely available safety data for Eugenol.

For laboratory researchers, scientists, and drug development professionals, adherence to strict
safety protocols is paramount when handling chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling and disposal of Eugenol,
a common compound in various research and development applications.

Personal Protective Equipment (PPE)

When working with Eugenol, a comprehensive personal protective equipment strategy is crucial
to minimize exposure and ensure personal safety. The following table summarizes the required
PPE:
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Body Part Protective Equipment

Specifications and
Remarks

Eyes/Face Safety glasses, face shield

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU). Aface
shield is recommended when

there is a risk of splashing.[1]

[2]

Hands Protective gloves

Chemical-resistant gloves
(e.g., nitrile, neoprene) are
mandatory. Inspect gloves for
any signs of wear and tear
before use and replace them
immediately if damaged.[1][2]
[31[4]

Body Protective clothing, lab coat

A lab coat or other protective
clothing should be worn to
cover the arms and torso.
Ensure clothing is made of a
material resistant to the
chemical.[2][4]

Respiratory Vapor respirator

In case of inadequate
ventilation or the potential for
aerosol generation, wear a
vapor respirator. Follow local
and national regulations for

respiratory protection.[1][2]

Quantitative Data Summary

The following table outlines key quantitative data for Eugenol, derived from safety data sheets.
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Property Value Source
Vapor Pressure <0.1 hPaat25°C [1]
Relative Density 1.067 g/cms3 at 25 °C [1]
Water Solubility 2.46 g/L [1]
Partition Coefficient (n-

log Pow: 2.7 [1]
octanol/water)
Acute Toxicity (inhalation, rat) LC50: >2580 mg/m3/4H [2]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Eugenol in a
laboratory setting.
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A high-level workflow for the safe handling of Eugenol in a laboratory environment.
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Step-by-Step Handling and Disposal Procedures

Handling:

Ventilation: Always handle Eugenol in a well-ventilated area. Use a local exhaust ventilation
system if vapor or aerosols are likely to be generated.[2]

o Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[2] Do not eat, drink, or smoke in the handling area.[1][2][3]

o Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the
end of the workday.[1][3][5]

o Storage: Keep the container tightly closed and store it in a cool, dark, and well-ventilated
place.[2][5] Store away from incompatible materials such as strong oxidizing agents.[2][3]

Disposal:

o Waste Containers: Dispose of Eugenol and any contaminated materials in a designated and
approved waste disposal plant.[3] Do not empty into drains.[3]

o Contaminated Materials: Absorb spills with an inert material (e.g., dry sand, earth, sawdust)
and place in a suitable container for disposal.[2]

o Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek immediate medical
attention.
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Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide artificial respiration and consult
a physician.[1][2][3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation or a rash occurs, get medical advice.[1]

[2](3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a physician.[1][2][3]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a poison control center or doctor
for treatment advice.[1][2][3]

Spill Response Protocol

The logical flow for responding to a Eugenol spill is outlined in the diagram below.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.chemicalbook.com/msds/eugenol.pdf
https://www.gc.dental/sea/sites/sea.gc.dental/files/products/downloads/gceugenolcement/sds/gc-eugenol-cement-liquid-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC119111000&countryCode=US&language=en
https://www.chemicalbook.com/msds/eugenol.pdf
https://www.gc.dental/sea/sites/sea.gc.dental/files/products/downloads/gceugenolcement/sds/gc-eugenol-cement-liquid-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC119111000&countryCode=US&language=en
https://www.chemicalbook.com/msds/eugenol.pdf
https://www.gc.dental/sea/sites/sea.gc.dental/files/products/downloads/gceugenolcement/sds/gc-eugenol-cement-liquid-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC119111000&countryCode=US&language=en
https://www.chemicalbook.com/msds/eugenol.pdf
https://www.gc.dental/sea/sites/sea.gc.dental/files/products/downloads/gceugenolcement/sds/gc-eugenol-cement-liquid-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC119111000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

(Cb)
S

'
'
'

)

Click to download full resolution via product page

A clear, step-by-step process for responding to a chemical spill of Eugenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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